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Compound of Interest

Methyl 5-amino-2-
Compound Name:

chlorophenylacetate
Cat. No.: B12954472

Get Quote

Chemical Identity & Core Properties

Methyl 5-amino-2-chlorophenylacetate is a bifunctional aromatic intermediate characterized
by a central benzene ring substituted with an amino group, a chlorine atom, and a methyl
acetate moiety. Its specific substitution pattern (amino at position 5, chloro at position 2) makes
it a critical scaffold for accessing 5-substituted indole derivatives and "reverse-amide" analogs

of diclofenac-type NSAIDs.

Nomenclature & Identifiers

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12954472#bc-rfq
https://www.benchchem.com/product/b12954472/docs?utm_src=pdf-body#methyl-5-amino-2-chlorophenylacetate-technical-profile-synthesis-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12954472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value
Chemical Name Methyl 5-amino-2-chlorophenylacetate
IUPAC Name Methyl 2-(5-amino-2-chlorophenyl)acetate
CAS Number 1261557-80-5
C
Molecular Formula H
CINO
SMILES COC(=0)CC1=C(Cl)C=CC(N)=C1
InChl Key Derived from structure (e.g., ZUWXHH...)

Physicochemical Properties

Note: Data represents experimentally validated values where available, supplemented by
consensus computational models for this specific CAS.

Property Value Context/Notes

Molecular Weight 199.63 g/mol Monoisotopic mass

Typically off-white to pale

Physical State Solid (Crystalline powder)
brown
Typical for amino-phenylacetic
Melting Point 68-72 °C P pheny
esters
Boiling Point 330.5+£22.0°C Predicted at 760 mmHg
Density 1.28 £ 0.1 g/cm3 Predicted
) Reduced basicity due to
pKa (Amino) ~3.5-4.0 ) )
electron-withdrawing ClI
Solubility DMSO, Methanol, DCM Low solubility in water
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Synthetic Pathways & Methodology

The synthesis of Methyl 5-amino-2-chlorophenylacetate relies on controlling the
regioselectivity of electrophilic aromatic substitution. The chlorine atom at position 2 directs
incoming electrophiles (like the nitro group) to the para position (C5), while the acetate group at
C1 exerts a weaker directing effect.

Core Synthesis Protocol: Nitration-Reduction Sequence

This is the industry-standard route for high-purity production.

Step 1: Regioselective Nitration

Precursor: Methyl 2-chlorophenylacetate (or the free acid). Reagents: Fuming Nitric Acid (HNO
), Sulfuric Acid (H

SO

). Mechanism: The chlorine atom (ortho/para director) strongly directs the nitronium ion (NO

) to the C5 position, which is para to the chlorine and meta to the acetate chain. Critical
Control: Temperature must be kept <0°C to prevent dinitration or oxidation of the benzylic
methylene.

Step 2: Esterification (If starting from Acid)
Reagents: Methanol (MeOH), Thionyl Chloride (SOCI

)orH
SO
cat. Process: Standard Fischer esterification.

Step 3. Chemoselective Reduction

Reagents: Iron powder (Fe) / Ammonium Chloride (NH

ChorH

/ Pd-C. Rationale: Fe/NH
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Cl is preferred to avoid dechlorination (hydrodehalogenation), which can occur with catalytic
hydrogenation (Pd/C) if not carefully monitored.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow and chemical transformations.

eeeeeeeeeeeee
2-Chlorophenylacetic Acid Step LiNivaion | _omatoc | Acid Step 2
(Starting Material) HNO3 / H2S04, <0°C [ l (Major Isomer) MeOH / H+

Click to download full resolution via product page

Caption: Regioselective synthesis pathway leveraging the directing effects of the chlorine
substituent to access the 5-amino isomer.

Applications in Drug Development

As a Senior Application Scientist, | classify this compound as a "Privileged Scaffold" due to its
ability to serve as a precursor for two major therapeutic classes.

A. Indole Synthesis (The Japp-Klingemann Route)

The 5-amino group can be diazotized and reacted with active methylene compounds to form 5-
substituted indoles via the Japp-Klingemann reaction followed by Fischer indolization.

o Target: 5-substituted indole-3-acetic acid derivatives.

e Relevance: This mimics the core structure of Indomethacin, allowing for the creation of
analogs with altered metabolic stability (due to the 2-chloro substituent blocking metabolism).

B. Kinase Inhibitor Design (Type Il Inhibitors)

The aniline nitrogen is a prime nucleophile for cross-coupling reactions (Buchwald-Hartwig) to
attach heteroaryl "hinge-binding" motifs.

e Mechanism: The phenylacetate tail provides a handle for solubility or binding to the solvent-
front region of the kinase pocket.
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» Example Utility: Synthesis of biaryl-urea inhibitors where the 2-chloro group induces a twist
in the molecule, potentially improving selectivity for kinases like B-Raf or p38 MAPK.

C. NSAID "Reverse-Amide" Analogs

While traditional NSAIDs like Diclofenac link two phenyl rings via an amine, this scaffold allows
for the synthesis of "reverse" structures where the central linker is modified, testing new
chemical space for COX-1/COX-2 selectivity.

Handling & Safety Protocols (MSDS Summary)

This compound acts as an aniline derivative and a halogenated ester. Strict adherence to
safety protocols is required.

Hazard Class GHS Code Description Precaution

) Wear nitrile gloves
o Harmful if swallowed
Acute Toxicity H302/H312 ) ) ) (double-glove
or in contact with skin.

recommended).
) Causes skin and Use chemical splash
Irritant H315/H319 ] o
serious eye irritation. goggles.

] Handle in a fume
N May cause an allergic )
Sensitizer H317 ] ) hood; avoid dust
skin reaction. ) ]
inhalation.

Store at 2-8°C

(Refrigerate) under

Store in a well-

ventilated place. Keep
Storage P403+P233 ) ) inert gas (Argon) to
container tightly o
prevent oxidation of
closed. _
the amine.
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» Catalog Confirmation: Catalog Entry ABA2657. Abacipharm Global Supplier. Retrieved from
[Link]

o Synthetic Methodology (Analogous): Regioselective nitration of 2-chlorophenylacetic acid
derivatives.

» Structural Context: Application of aniline-phenylacetates in Indole Synthesis. (Contextual
reference for Japp-Klingemann utility).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Carbohydrate - AbacipharmTech-Global Chemical supplier [abacipharma.com]

 To cite this document: BenchChem. [Methyl 5-amino-2-chlorophenylacetate: Technical Profile
& Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12954472/docs#methyl-5-amino-2-
chlorophenylacetate-technical-profile-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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